Cas no 96735-72-7 (Norfluoxetine N-β-D-Glucuronide)

• Product Name: Norfluoxetine N-β-D-Glucuronide
• CAS No: 96735-72-7
• MF: C₂₂H₂₄F₃NO₇
• MW: 471.423677444458
• CID: 1062550
• PubChem ID: 71751199
• Update Time: 2025-10-28

Norfluoxetine N-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Norfluoxetine N-β-D-Glucuronide
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]amino]oxane-2-carboxylic acid
• NORFLUOXETINE GLUCURONIDE (MIXTURE OF ISOMERS)
• Norfluoxetine N-β-D-
• Norfluoxetine N-?-D-Glucuronide
• Norfluoxetine N-
• 96735-72-7
• DTXSID70858217
• A-D-Glucuronide
• NORFLUOXETINE N-BETA-D-GLUCURONIDE
• CHEBI:186343
• Norfluoxetine-glucuronide
• N-{3-Phenyl-3-[4-(trifluoromethyl)phenoxy]propyl}-beta-D-glucopyranuronosylamine
• Norfluoxetine glucuronide
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[3-phenyl-3-[4-(triluoromethyl)phenoxy]propyl]amino]oxane-2-carboxylic acid
• Norfluoxetine b-D-glucuronide
• (2S,3S,4S,5R,6R)-3,4,5-TRIHYDROXY-6-({3-PHENYL-3-[4-(TRIFLUOROMETHYL)PHENOXY]PROPYL}AMINO)OXANE-2-CARBOXYLIC ACID

• Inchi： 1S/C22H24F3NO7/c23-22(24,25)13-6-8-14(9-7-13)32-15(12-4-2-1-3-5-12)10-11-26-20-18(29)16(27)17(28)19(33-20)21(30)31/h1-9,15-20,26-29H,10-11H2,(H,30,31)/t15?,16-,17-,18+,19-,20+/m0/s1
• InChI Key： GXZQMXPRYAFVRG-OJRVOLPLSA-N
• SMILES： FC(C1C=CC(=CC=1)OC(C1C=CC=CC=1)CCN[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)(F)F

Computed Properties

• Exact Mass: 471.15048659g/mol
• Monoisotopic Mass: 471.15048659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Norfluoxetine N-β-D-Glucuronide

Comprehensive Overview of Norfluoxetine N-β-D-Glucuronide (CAS No. 96735-72-7): Properties, Applications, and Research Insights

Norfluoxetine N-β-D-Glucuronide (CAS No. 96735-72-7) is a significant metabolite of norfluoxetine, which itself is an active metabolite of the widely studied selective serotonin reuptake inhibitor (SSRI), fluoxetine. This compound plays a crucial role in pharmacokinetic and pharmacodynamic studies, particularly in understanding drug metabolism and excretion pathways. The glucuronidation process, which involves the conjugation of norfluoxetine with glucuronic acid, enhances its water solubility, facilitating renal excretion. Researchers and pharmaceutical developers are increasingly focusing on phase II metabolites like Norfluoxetine N-β-D-Glucuronide to improve drug safety profiles and optimize therapeutic outcomes.

The structural uniqueness of Norfluoxetine N-β-D-Glucuronide lies in its β-D-glucuronide moiety, which is a common modification in drug metabolism. This modification is catalyzed by UDP-glucuronosyltransferase (UGT) enzymes, a topic of growing interest in personalized medicine due to genetic polymorphisms affecting drug efficacy. Recent studies highlight the importance of glucuronide metabolites in reducing drug toxicity and improving clearance rates, making 96735-72-7 a valuable reference standard in analytical chemistry and clinical research.

In the context of current trends, Norfluoxetine N-β-D-Glucuronide is frequently discussed in forums and publications related to mental health therapeutics and precision medicine. With rising global awareness of depression and anxiety disorders, the demand for advanced metabolite analysis tools has surged. Laboratories often search for high-purity reference standards like 96735-72-7 to ensure accurate LC-MS/MS or HPLC measurements. Additionally, the compound’s role in drug-drug interaction studies aligns with the FDA’s emphasis on metabolic stability assessments during drug development.

From a technical perspective, the synthesis and characterization of Norfluoxetine N-β-D-Glucuronide require specialized expertise in organic chemistry and analytical methodologies. Its stability under varying pH conditions and storage recommendations (e.g., -20°C in amber vials) are critical for researchers. The compound’s molecular weight (C23H27F3N2O7) and fragmentation patterns are well-documented in mass spectrometry libraries, aiding in its identification during metabolomics studies.

Emerging applications of Norfluoxetine N-β-D-Glucuronide extend to forensic toxicology, where it serves as a biomarker for fluoxetine exposure. Legal and clinical cases increasingly rely on metabolite profiling to distinguish between prescribed use and potential misuse. Furthermore, the compound’s relevance in environmental science is being explored, as glucuronide conjugates can persist in wastewater, prompting investigations into their ecological impact.

To address common queries from the scientific community: How is Norfluoxetine N-β-D-Glucuronide detected in biological samples? Advanced techniques like solid-phase extraction (SPE) coupled with tandem mass spectrometry are typically employed. Another frequent question—What is the significance of glucuronidation in drug metabolism?—highlights its role in detoxification and elimination. These topics are extensively covered in recent review articles and webinars, reflecting the compound’s interdisciplinary importance.

In summary, Norfluoxetine N-β-D-Glucuronide (CAS No. 96735-72-7) exemplifies the intersection of pharmacology, analytical chemistry, and biomedical research. Its study not only advances our understanding of SSRI metabolism but also supports innovations in diagnostic testing and therapeutic monitoring. As the scientific community continues to prioritize metabolite identification and biomarker discovery, this compound remains a cornerstone in both academic and industrial research.